Cas no 1086392-54-2 (Trifluoro-methanesulfonic acid isoquinolin-8-yl ester)
1086392-54-2 structure
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Properties
Names and Identifiers
-
- Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
- DTXSID901180056
- isoquinolin-8-yltrifluoromethanesulfonate
- 1086392-54-2
- CS-0335446
- TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-8-YL ESTER
- MWALAZWDGYMEJY-UHFFFAOYSA-N
- SB30565
- MFCD11506140
- isoquinolin-8-yl trifluoromethanesulfonate
- Methanesulfonic acid, 1,1,1-trifluoro-, 8-isoquinolinyl ester
- +Expand
-
- MFCD11506140
- MWALAZWDGYMEJY-UHFFFAOYSA-N
- InChI=1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-4-5-14-6-8(7)9/h1-6H
- O=S(C(F)(F)F)(OC1=CC=CC2=C1C=NC=C2)=O
Computed Properties
- 277.00204871g/mol
- 0
- 4
- 3
- 277.00204871g/mol
- 18
- 390
- 0
- 0
- 0
- 0
- 0
- 1
- 2.9
- 64.6Ų
Experimental Properties
- 368.6±42.0 °C at 760 mmHg
- 0.0±0.8 mmHg at 25°C
- 176.7±27.9 °C
- 1.6±0.1 g/cm3
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Price
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Related Literature
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Yating Chen,Xinyu Zhang,Mengzhu Wang,Jingqing Peng,Yunbing Zhou,Xiaobo Huang,Wenxia Gao,Miaochang Liu,Huayue Wu J. Mater. Chem. C 2019 7 12580
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1086392-54-2)Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
99%
1g
1082.0